![molecular formula C12H18N2O2 B3033759 3-[3,5-dimethyl-4-(2-methylprop-2-en-1-yl)-1H-pyrazol-1-yl]propanoic acid CAS No. 1172513-99-3](/img/structure/B3033759.png)
3-[3,5-dimethyl-4-(2-methylprop-2-en-1-yl)-1H-pyrazol-1-yl]propanoic acid
Overview
Description
3-[3,5-dimethyl-4-(2-methylprop-2-en-1-yl)-1H-pyrazol-1-yl]propanoic acid (3DM4MPPA) is an organic compound belonging to the class of pyrazoles. It is a four-membered heterocyclic compound containing a pyrazole ring, a methyl group, and a prop-2-en-1-yl group. 3DM4MPPA is an important intermediate in the synthesis of various compounds and has been studied extensively in the fields of organic chemistry and biochemistry.
Mechanism of Action
3-[3,5-dimethyl-4-(2-methylprop-2-en-1-yl)-1H-pyrazol-1-yl]propanoic acid is an important intermediate in the synthesis of various compounds. It is used as a starting material in the synthesis of various compounds, including drugs, dyes, and polymers. The mechanism of action of this compound is based on its ability to react with other molecules and form covalent bonds. It can react with various electron-rich molecules to form covalent bonds, which can then be used to create new molecules.
Biochemical and Physiological Effects
This compound has been studied extensively in the fields of organic chemistry and biochemistry. It has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, fungi, and viruses. It has also been found to have anti-inflammatory and antioxidant properties. In addition, this compound has been found to have an effect on the metabolism of certain hormones, such as estrogen and testosterone.
Advantages and Limitations for Lab Experiments
The use of 3-[3,5-dimethyl-4-(2-methylprop-2-en-1-yl)-1H-pyrazol-1-yl]propanoic acid in laboratory experiments has several advantages. It is a relatively inexpensive and widely available compound. It is also easy to handle and store. Furthermore, it is a highly stable compound, making it suitable for long-term storage.
However, there are also some limitations to using this compound in laboratory experiments. It is a highly reactive compound and can react with other compounds in the presence of heat or light. Furthermore, it is a relatively toxic compound and should be handled with care.
Future Directions
The use of 3-[3,5-dimethyl-4-(2-methylprop-2-en-1-yl)-1H-pyrazol-1-yl]propanoic acid in scientific research and laboratory experiments is an area that is rapidly expanding. Future research should focus on exploring the potential applications of this compound in the fields of organic chemistry and biochemistry. In addition, further research should be conducted on the biochemical and physiological effects of this compound, as well as its potential toxicity. Finally, research should be conducted on the development of new synthesis methods for this compound that are more efficient and cost-effective.
Scientific Research Applications
3-[3,5-dimethyl-4-(2-methylprop-2-en-1-yl)-1H-pyrazol-1-yl]propanoic acid has a wide range of applications in scientific research. It is used as a starting material in the synthesis of various compounds, including drugs, dyes, and polymers. It is also used as a reagent in the synthesis of various organic compounds, such as amines, nitriles, and alcohols. In addition, this compound has been used in the synthesis of various pharmaceuticals, such as antifungal agents, antiviral agents, and anti-cancer agents.
Properties
IUPAC Name |
3-[3,5-dimethyl-4-(2-methylprop-2-enyl)pyrazol-1-yl]propanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2/c1-8(2)7-11-9(3)13-14(10(11)4)6-5-12(15)16/h1,5-7H2,2-4H3,(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODEDGNNEIVGESB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CCC(=O)O)C)CC(=C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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